Cas no 1806155-06-5 (Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806155-06-5
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4813139
• Update Time: 2025-05-21

Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H11ClF3NO4/c1-3-19-10(17)8-6(4-12)9(20-11(13,14)15)16-5-7(8)18-2/h5H,3-4H2,1-2H3
• InChI Key： USIVJVZBNNIWSB-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1C(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806155-06-5): A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806155-06-5) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as an intermediate in the synthesis of other valuable compounds.

The molecular structure of Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate is composed of a pyridine ring substituted with a chloromethyl group, a methoxy group, and a trifluoromethoxy group, along with an ethyl ester moiety. These functional groups contribute to the compound's reactivity and stability, making it a valuable building block in organic synthesis.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the trifluoromethoxy group in Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate imparts unique electronic and steric properties that can enhance the pharmacological profile of molecules derived from it. For instance, studies have shown that fluorinated compounds can improve metabolic stability, bioavailability, and target selectivity, which are crucial factors in the design of effective drugs.

In the context of medicinal chemistry, Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a key intermediate in the synthesis of potential therapeutic agents for various diseases. One notable application is in the development of anti-inflammatory drugs. The chloromethyl group can be readily functionalized to introduce other pharmacophores, thereby expanding the scope of possible derivatives. This flexibility makes the compound an attractive starting point for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has also found use in agrochemicals. The combination of its functional groups provides a robust platform for designing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Research in this area has shown that fluorinated pyridines can exhibit improved binding affinity to target enzymes and receptors, leading to more effective control of pests and weeds.

The synthesis of Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and esterification steps. Advances in catalytic methods have further optimized these processes, making the compound more accessible for large-scale production.

In terms of safety and handling, it is important to note that while Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed during its use. Proper personal protective equipment (PPE) and ventilation are recommended to minimize exposure risks.

The future prospects for Ethyl 3-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on healthcare and agriculture. As scientists delve deeper into the properties and potential uses of this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple industries.